Cas no 1250985-70-6 (1-(3-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1250985-70-6
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD14690591
• CID: 4581820
• PubChem ID: 61551427
• Update Time: 2023-08-10

1-(3-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• Z2327226164

• MDL： MFCD14690591
• Inchi： 1S/C11H9FN2O2/c1-7-10(11(15)16)6-14(13-7)9-4-2-3-8(12)5-9/h2-6H,1H3,(H,15,16)
• InChI Key： WPHZWRNCRXEJOB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=C(C(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1